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Molecular Structure & Quantitative Data

The core building block in some crystalline borate structures is the [OB(OH)₂]⁻ anion. Quantitative data

comes from a study of layered rare-earth borate phosphates, which provides precise bond length

measurements for this unit [1].

The table below summarizes the key structural parameters for the [OB(OH)₂]⁻ anion as found in the

crystal structures of K₃Ln[OB(OH)₂]₂[HOPO₃]₂ (Ln=Yb, Lu) [1]:

Parameter Value (Å) Description

B-O bond (to central O) 1.45 -

1.49

Bond between Boron and the central oxygen atom.

B-O bond (to hydroxyl

O)

1.35 -

1.37

Bond between Boron and the oxygen atom in the hydroxyl (OH)

group.
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Molecular Geometry: The dihydrogen borate anion ([OB(OH)₂]⁻) features a central boron atom. In

the studied compounds, this boron is tetrahedrally coordinated, meaning it forms bonds in a
tetrahedral geometry [1].

Structural Stability: The stability of these materials is reinforced by extensive hydrogen bonding.
The hydroxyl (OH) groups of the [OB(OH)₂]⁻ units form a network of these bonds with oxygen

atoms from adjacent phosphate ([HOPO₃]²⁻) groups, which helps stabilize the overall crystal lattice
[1].

Structural Diagram

The following Graphviz diagram illustrates the described coordination environment of the boron atom within

the [OB(OH)₂]⁻ anion and its integration into the larger crystal structure.
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Diagram: The tetrahedral coordination of boron in [OB(OH)₂]⁻ and its connection to the larger crystal

lattice via coordination to a rare-earth center (Ln) and hydrogen bonding to phosphate groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 3 Tech Support

https://colab.ws/articles/10.1016%2Fj.jssc.2011.04.023
https://www.smolecule.com/products/b618643#dihydrogen-borate-molecular-geometry-and-stability
https://www.smolecule.com/products/b618643#dihydrogen-borate-molecular-geometry-and-stability
https://www.smolecule.com/products/b618643#dihydrogen-borate-molecular-geometry-and-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s618643?utm_src=pdf-bulk
https://www.smolecule.com/products/s618643?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

